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An Important Note on Nomenclature: The term "(2S)-Ompt" is ambiguous. Scientific literature
predominantly uses this designation to refer to (2S)-O-methyl-L-tyrosine, an amino acid
derivative. However, the same abbreviation has also been used for L-sn-1-O-oleoyl-2-O-
methylglyceryl-3-phosphothionate, a lysophosphatidic acid analog. This guide will focus on the
more common and well-characterized compound, (2S)-O-methyl-L-tyrosine.

This technical guide provides a comprehensive overview of the chemical structure, properties,
and biological relevance of (2S)-O-methyl-L-tyrosine, a compound of interest for researchers in
drug development and neuroscience.

Chemical Structure and Properties

(2S)-O-methyl-L-tyrosine, also known as 4-Methoxy-L-phenylalanine, is a derivative of the
amino acid L-tyrosine.[1][2] Its chemical structure consists of a phenylalanine core with a
methoxy group substituted at the para-position of the phenyl ring. The "(2S)" designation refers
to the stereochemistry at the alpha-carbon, indicating the L-configuration.

IUPAC Name: (2S)-2-amino-3-(4-methoxyphenyl)propanoic acid

Chemical Structure:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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